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Compound of Interest

Compound Name: Dimethylmaleate

Cat. No.: B1233040 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the use of Dimethylmaleate, ensuring the protection of personnel and the integrity of your

work.

1. Engineering Controls and Work Practices

Before handling Dimethylmaleate, ensure that proper engineering controls are in place. Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Eyewash stations and safety showers must be readily accessible in the immediate vicinity of

the workstation.[1][3]

Always wash hands and any exposed skin thoroughly after handling the substance.[1][2] Avoid

eating, drinking, or smoking in areas where Dimethylmaleate is used.[1][4] It is crucial to

prevent the inhalation of any dust, fumes, gas, mist, vapors, or spray.[1][4]

2. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dimethylmaleate:
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Protection Type Equipment Specification Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields. A face shield may

also be necessary.[4]

EN 166 (EU) or NIOSH (US)

approved.[2][4]

Skin Protection

Chemical-resistant gloves. The

specific glove material should

be selected based on

breakthrough time and

permeation rate. Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

[1] A complete protective suit

or impervious clothing is also

recommended to prevent skin

contact.[1][4][5]

Regulation (EU) 2016/425 and

the standard EN 374.[5]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[3][5] However, if

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate cartridges (e.g.,

multi-purpose combination

(US) or type ABEK (EN

14387)) should be used.[4][5]

In situations where a respirator

is the sole means of

protection, a full-face supplied-

air respirator is necessary.[5]

NIOSH (US) or CEN (EU)

approved.[5]

3. Handling and Storage Procedures
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Handle Dimethylmaleate in a well-ventilated area and keep the container tightly closed when

not in use.[1][2][4] Avoid contact with incompatible materials such as acids, bases, and

oxidizing agents.[1][2] Store the chemical in a cool, dry, and well-ventilated place, away from

heat, sparks, and open flames.[2] The storage area should be locked and accessible only to

authorized personnel.[4]

4. Accidental Release and First Aid Measures

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[2]

Remove all sources of ignition.[2] Absorb the spill with an inert material such as sand, earth, or

vermiculite, and place it in a suitable, closed container for disposal.[1][2]

First Aid Procedures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

After skin contact: Remove contaminated clothing and wash the affected area with plenty of

soap and water. If skin irritation or a rash occurs, get medical help.[4]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if you feel unwell.[2][4]

If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2]

5. Disposal Plan

All waste containing Dimethylmaleate must be treated as hazardous waste. Dispose of the

contents and container at an approved waste disposal plant in accordance with local, regional,

and national regulations.[4][6] Do not allow the product to enter drains or sewage systems.[6]

Contaminated PPE should also be disposed of as hazardous waste.

Quantitative Data Summary
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Property Value

Flash Point 91 - 95 °C (195.8 - 203 °F)[2][3]

Autoignition Temperature 390 °C / 734 °F[3]

Oral LD50 (Rat) 1410 mg/kg[2]

Dermal LD50 (Rabbit) 530 uL/kg[2]

Specific Gravity 1.150 - 1.152 g/cm³[2][3]

Vapor Density 4.97 - 5.0 (air=1)[2][7]
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Caption: This diagram outlines the standard operating procedure for the safe handling of

Dimethylmaleate, from initial preparation to final waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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